Cas no 1480536-36-4 (6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 1480536-36-4
• MF: C₁₀H₇FN₂OS
• MW: 222.238784074783
• CID: 5577013
• Update Time: 2025-06-14

6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-(2-fluorophenyl)-2,3-dihydro-2-thioxo-
• 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
• 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C10H7FN2OS/c11-7-4-2-1-3-6(7)8-5-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)
• InChI Key： GNASUWGMVPIVMM-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2F)=CC(=O)N1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 6.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Research Brief on 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS: 1480536-36-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS: 1480536-36-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one as a versatile scaffold for the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound exhibited nanomolar inhibitory activity against CDK2 and CDK6, with promising selectivity profiles over other kinases.

Structural-activity relationship (SAR) studies have revealed that the 2-fluorophenyl moiety at position 6 and the thioxo group at position 2 are crucial for maintaining high binding affinity to the ATP-binding pocket of CDKs. Molecular docking simulations suggest that these functional groups form key hydrogen bonds and hydrophobic interactions with residues in the kinase domain, explaining the observed selectivity.

Beyond oncology applications, recent research has explored the compound's potential in treating inflammatory diseases. A 2024 preprint in BioRxiv reported that derivatives of 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one show potent inhibition of NLRP3 inflammasome activation, suggesting possible applications in conditions like gout and Alzheimer's disease. The mechanism appears to involve direct interaction with the NACHT domain of NLRP3.

From a chemical synthesis perspective, novel routes to 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one have been developed to improve yield and scalability. A recent patent (WO2023124567) describes a one-pot synthesis using microwave-assisted conditions that reduces reaction time from 12 hours to 30 minutes while maintaining >85% yield. This advancement could facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies in rodent models have shown that the compound has acceptable oral bioavailability (F=42%) and crosses the blood-brain barrier, supporting its potential for both peripheral and central nervous system indications. Metabolic stability studies indicate that the thioxo group undergoes slow oxidation to the corresponding oxo analog, which retains partial biological activity.

Current challenges in the development of 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one derivatives include improving aqueous solubility and reducing plasma protein binding. Several research groups are addressing these issues through structural modifications, such as introducing polar substituents at the 5-position of the pyrimidinone ring while maintaining the core pharmacophore.

In conclusion, 6-(2-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one represents a promising scaffold with demonstrated activity against multiple therapeutic targets. Its versatility and the recent synthetic advances position it as an important compound for future drug discovery efforts in oncology, inflammation, and potentially other disease areas. Further optimization and preclinical validation will be crucial to translate these findings into clinical candidates.